Cas no 2228549-35-5 (2-methoxy-3-(piperidin-3-yloxy)pyridine)

• Product Name: 2-methoxy-3-(piperidin-3-yloxy)pyridine
• CAS No: 2228549-35-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6266984
• PubChem ID: 165964351
• Update Time: 2025-10-24

2-methoxy-3-(piperidin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(piperidin-3-yloxy)pyridine
• 2228549-35-5
• EN300-1823496

• Inchi： 1S/C11H16N2O2/c1-14-11-10(5-3-7-13-11)15-9-4-2-6-12-8-9/h3,5,7,9,12H,2,4,6,8H2,1H3
• InChI Key： DWAUREQAMAMVEB-UHFFFAOYSA-N
• SMILES： O(C1=CC=CN=C1OC)C1CNCCC1

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4Ų

Additional information on 2-methoxy-3-(piperidin-3-yloxy)pyridine

2-Methoxy-3-(Piperidin-3-Yloxy)Pyridine: A Comprehensive Overview

The compound 2-methoxy-3-(piperidin-3-yloxy)pyridine, also known by its CAS number 2228549-35-5, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a methoxy group and a piperidinyl ether substituent. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the importance of 2-methoxy-3-(piperidin-3-yloxy)pyridine in the development of advanced materials and pharmaceuticals. For instance, researchers have explored its role as a building block in the synthesis of bioactive compounds. The pyridine ring, being an aromatic heterocycle, serves as an excellent scaffold for various chemical modifications. The methoxy group enhances the molecule's solubility and stability, while the piperidinyl ether substituent introduces additional complexity and functionality.

The synthesis of 2-methoxy-3-(piperidin-3-yloxy)pyridine involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of the piperidinyl ether moiety with high yield and purity.

In terms of applications, 2-methoxy-3-(piperidin-3-yloxy)pyridine has shown promise in the field of drug discovery. Its structural features make it an ideal candidate for modulating biological targets such as enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain kinases, suggesting potential therapeutic applications in oncology and inflammation-related diseases.

Beyond its pharmaceutical applications, this compound has also found utility in materials science. Its ability to form coordination complexes with transition metals has led to its use in catalysis and sensor technologies. Recent research has focused on its role as a ligand in metal-organic frameworks (MOFs), where it contributes to the formation of porous materials with high surface areas.

The biocompatibility and stability of 2-methoxy-3-(piperidin-3-yloxy)pyridine make it an attractive candidate for further exploration in various industries. Its ability to undergo further functionalization allows for tailored applications in fields ranging from electronics to environmental remediation.

In conclusion, 2-methoxy-3-(piperidin-3-yloxy)pyridine is a versatile compound with a wide range of potential applications. Ongoing research continues to uncover new insights into its properties and uses, underscoring its importance in modern chemistry.